Cas no 88660-85-9 (Butanedioic acid, (2-undecyl-1H-imidazol-1-yl)-)

• Product Name: Butanedioic acid, (2-undecyl-1H-imidazol-1-yl)-
• CAS No: 88660-85-9
• MF: C₁₈H₃₀N₂O₄
• MW: 338.441805362701
• CID: 625225
• PubChem ID: 71319366
• Update Time: 2025-04-19

Butanedioic acid, (2-undecyl-1H-imidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (2-undecyl-1H-imidazol-1-yl)-
• 2-(2-undecylimidazol-1-yl)butanedioic acid
• 2-(2-Undecyl-1H-imidazol-1-yl)butanedioic acid
• DTXSID90749390
• 88660-85-9

• Inchi： 1S/C18H30N2O4/c1-2-3-4-5-6-7-8-9-10-11-16-19-12-13-20(16)15(18(23)24)14-17(21)22/h12-13,15H,2-11,14H2,1H3,(H,21,22)(H,23,24)
• InChI Key： DEQVVCSXKQLYGW-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)N1C=CN=C1CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 338.22055744g/mol
• Monoisotopic Mass: 338.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 92.4Ų